
Measuring Target Engagement of UCB9386 in
Cellular Systems

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: UCB9386

Cat. No.: B15614811

Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

UCB9386 is a potent and selective, brain-penetrant inhibitor of NUAK family SNF1-like kinase

1 (Nuak1), a serine/threonine kinase belonging to the AMP-activated protein kinase (AMPK)

family.[1][2][3][4] Nuak1 is implicated in various physiological and pathological processes,

including cell adhesion, proliferation, and tumor invasion.[3] Therefore, accurately measuring

the engagement of UCB9386 with its target, Nuak1, within a cellular context is crucial for

understanding its mechanism of action and for the development of effective therapeutics. This

document provides detailed protocols for assessing UCB9386 target engagement in cells using

two distinct and robust methodologies: a pharmacodynamic biomarker assay based on the

phosphorylation of a direct downstream substrate and a direct biophysical assay, the

NanoBRET™ Target Engagement (TE) Intracellular Kinase Assay.
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Parameter Value Reference

Target
Nuak1 (NUAK family SNF1-like

kinase 1)
[1][2]

Biochemical pIC50 10.1 [1][2]

Off-Target Activity
Inhibits Nuak2 and Jak2 with

~50% inhibition at 10 nM
[1][2][3]

Mechanism of Action
ATP-competitive kinase

inhibitor

Inferred from kinase inhibitor

profile

Nuak1 Signaling Pathway and UCB9386 Inhibition
Nuak1 is activated by the upstream kinase LKB1. Once active, Nuak1 phosphorylates a

number of downstream substrates to regulate various cellular processes. A well-characterized

direct substrate of Nuak1 is Myosin Phosphatase Target Subunit 1 (MYPT1), which is

phosphorylated at Serine 445. This phosphorylation event can be monitored to assess Nuak1

activity in cells. UCB9386, as a Nuak1 inhibitor, blocks this phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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